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Compound of Interest

Compound Name: DPC423

Cat. No.: B1670917 Get Quote

DPC423 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and best storage practices for DPC423.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (lyophilized) form of DPC423?

For optimal long-term stability, solid DPC423 should be stored under desiccated conditions at

-20°C. Following these storage recommendations, the compound is reported to be stable for up

to 36 months.[1]

Q2: What is the best way to prepare and store a stock solution of DPC423?

It is recommended to prepare stock solutions of DPC423 in a suitable solvent such as DMSO.

Once prepared, the stock solution should be stored at -20°C. To avoid repeated freeze-thaw

cycles, which can lead to degradation, it is best practice to aliquot the stock solution into

smaller, single-use volumes. Under these conditions, the solution should be used within one

month to ensure its potency.[1]

Q3: My DPC423 solution has been stored for longer than the recommended period. Can I still

use it?
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Using a solution beyond its recommended storage period is not advised as the stability and

efficacy of the compound may be compromised. It is recommended to prepare a fresh stock

solution to ensure the reliability and reproducibility of your experimental results.

Q4: I observed precipitation in my DPC423 stock solution after thawing. What should I do?

Precipitation upon thawing can indicate that the compound has come out of solution. Gently

warm the solution and vortex or sonicate to try and redissolve the compound completely before

use. If the precipitate does not redissolve, it is best to prepare a fresh stock solution, as the

concentration of the current solution will be inaccurate.

Q5: How does DPC423 inhibit the coagulation cascade?

DPC423 is a potent and selective inhibitor of Factor Xa (FXa).[2][3] FXa is a critical enzyme in

the coagulation cascade, where the intrinsic and extrinsic pathways converge. By inhibiting

FXa, DPC423 effectively blocks the conversion of prothrombin to thrombin, which in turn

prevents the formation of a fibrin clot.

DPC423 Storage and Stability Summary
Form Storage Condition Stability Source

Solid (Lyophilized) -20°C, Desiccated Up to 36 months [1]

Solution (in DMSO)
-20°C (Aliquot to avoid

freeze-thaw)
Use within 1 month [1]

Experimental Protocols
Preparation of a DPC423 Stock Solution (10 mM in
DMSO)
Materials:

DPC423 (solid form)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, polypropylene microcentrifuge tubes
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Calibrated precision balance

Vortex mixer

Procedure:

Determine the required mass of DPC423: The molecular weight of DPC423 is 568.97 g/mol .

To prepare a 10 mM stock solution, you will need 5.69 mg of DPC423 per 1 mL of DMSO.

Weigh the DPC423: Carefully weigh the calculated amount of solid DPC423 in a sterile

microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the

DPC423.

Dissolve the compound: Vortex the tube until the DPC423 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquot and store: Once fully dissolved, aliquot the stock solution into single-use volumes in

sterile polypropylene tubes. Store the aliquots at -20°C.

Diagrams
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DPC423 Stability Troubleshooting Guide

Start: Experiment yields unexpected results

Check DPC423 storage conditions

Solid DPC423 stored at -20°C and desiccated?

Stock solution stored at -20°C and used within 1 month?

Yes

Improper solid storage.
Discard and use new vial.

No

Improper solution storage.
Prepare fresh stock solution.

No

Review solution handling procedures

Yes

Multiple freeze-thaw cycles avoided?

Improper handling.
Aliquot new stock solution.

No

Review experimental protocol

Yes

Protocol and handling are correct.
Consider other experimental variables.

Click to download full resolution via product page

Caption: Troubleshooting workflow for DPC423 stability issues.
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Caption: DPC423 inhibits Factor Xa in the coagulation cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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